N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C15H16FN5O2S/c1-10-15(11(2)18-17-10)24(22,23)20-14-6-7-21(19-14)9-12-4-3-5-13(16)8-12/h3-8H,9H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: CQYAJTMRKMUERU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)NC2=NN(C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C15H16FN5O2S
• Molecular Weight: 349.4 g/mol

Description

N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential in various fields.

Mechanism of Action

The mechanism of action of N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide is not fully understood. However, it has been suggested that it works by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cell proliferation, and glucose metabolism. Additionally, it has been suggested that it may work by modulating certain neurotransmitter systems in the brain.
Biochemical and Physiological Effects
N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been reported to have antitumor effects by inhibiting cell proliferation and inducing apoptosis. Additionally, it has been shown to have antidiabetic effects by regulating glucose metabolism and improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide is its potential as a multifunctional agent. It has been shown to have potential in treating various diseases, which makes it a promising candidate for drug development. Additionally, it has been reported to have good pharmacokinetic properties, which makes it suitable for further development.
One of the limitations of N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide is its limited solubility in water. This can make it difficult to administer and formulate for oral delivery. Additionally, its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide. One direction is to further elucidate its mechanism of action, which could lead to the development of more potent and selective analogs. Additionally, further studies are needed to explore its potential in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide to optimize its therapeutic potential.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-1H-pyrazol-3-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been reported to have potential as an anti-inflammatory, antitumor, and antidiabetic agent. Additionally, it has been studied for its potential in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease.